Cas no 2137791-97-8 (4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137791-97-8
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 6239941
• PubChem ID: 165451124
• Update Time: 2025-05-24

4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol
• EN300-713340
• 2137791-97-8

• Inchi： 1S/C11H11BrN2O/c1-7-10(11(15)14(2)13-7)8-3-5-9(12)6-4-8/h3-6,13H,1-2H3
• InChI Key： GCVIJNKQLWJCHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol

Chemical Profile of 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137791-97-8)

4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol, identified by the chemical compound identifier CAS No. 2137791-97-8, is a significant molecular entity in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a bromine substituent at the para position of the phenyl ring and the dimethyl groups on the pyrazole ring enhances its pharmacological potential, making it a subject of intense study in medicinal chemistry.

The molecular framework of 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol contributes to its unique chemical properties, including solubility, stability, and reactivity. These attributes are crucial in determining its suitability for various applications in drug discovery and development. The bromine atom, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological functions.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features that make 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol a promising candidate for therapeutic intervention. Studies have demonstrated that the pyrazole core can interact with biological targets such as enzymes and receptors, modulating their activity. The brominated phenyl ring further enhances binding affinity by introducing hydrophobic interactions and π-stacking effects, which are critical for drug-receptor interactions.

In the context of current research, 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol has been investigated for its potential role in addressing various pathological conditions. For instance, its structural motif is reminiscent of several known bioactive compounds that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The dimethyl groups on the pyrazole ring contribute to steric hindrance, which can be exploited to optimize binding kinetics and reduce off-target effects.

The synthesis of 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the para position of the phenyl ring is a critical step, often achieved through electrophilic aromatic substitution reactions. The subsequent methylation of the pyrazole nitrogen atoms further refines the molecular structure, enhancing its pharmacological profile.

One of the most compelling aspects of 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol is its versatility in derivative synthesis. Researchers have leveraged its scaffold to develop novel compounds with enhanced efficacy and reduced toxicity. For example, replacing one or both methyl groups with other functional groups has led to derivatives with improved solubility and bioavailability. Additionally, modifications at the phenyl ring have yielded compounds with altered pharmacokinetic profiles.

The bromine substituent on 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol also facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to construct complex molecular architectures rapidly and efficiently. Such transformations have enabled the synthesis of libraries of derivatives for high-throughput screening (HTS), a cornerstone of modern drug discovery.

Recent studies have also explored the role of 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol in addressing neurological disorders. Its ability to modulate neurotransmitter receptors has been hypothesized to make it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown promising results in animal models, suggesting that further investigation could lead to novel therapeutic strategies.

The pharmaceutical industry has taken note of these findings, leading to increased interest in 4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-ol as a lead compound for drug development. Collaborative efforts between academic researchers and industry scientists are now focused on optimizing synthetic routes and evaluating biological activity across diverse therapeutic areas. The compound's unique structural features offer a rich foundation for innovation in medicinal chemistry.

In conclusion,4-(4-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-oI (CAS No. 2137791-97-I8) represents a significant advancement in pharmaceutical research due to its versatile structure and promising biological activities. Its synthesis and derivatization provide valuable tools for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in future therapeutics.